N-benzyl-N-(3-methylphenyl)amine hydrochloride

• Molecular Formula: C14H16ClN
• Molecular Weight: 233.73 g/mol
• SMILES: CC1=CC(=CC=C1)NCC2=CC=CC=C2.Cl
• InChI: InChI=1S/C14H15N.ClH/c1-12-6-5-9-14(10-12)15-11-13-7-3-2-4-8-13;/h2-10,15H,11H2,1H3;1H
• InChIKey: BZSOHAIPPDANRG-UHFFFAOYSA-N

N-Benzyl-N-(3-methylphenyl)amine Hydrochloride Overview

N-Benzyl-N-(3-methylphenyl)amine hydrochloride (CAS 13556-93-9; free base CAS 5405-17-4) is a tertiary benzylarylamine belonging to the N-benzyl-toluidine family. It features a benzyl group and a 3-methylphenyl (m‑tolyl) substituent on the nitrogen atom. This compound is utilized primarily as a versatile building block in organic synthesis and as an analytical reference standard . The free‑base form is a pale yellow oil at room temperature, while the hydrochloride salt is a well‑defined crystalline solid with a characteristic high melting point, facilitating purification, characterization, and long‑term storage [1].

Free base Liquid at ambient temperature; compatible with distillation and continuous-flow synthesis

HCl salt Crystalline solid with high melting point; supports robust identity and purity testing

Analytical standard Certified neat material for chromatography and spectroscopy method development

• [1] Allen, C.F.H.; VanAllan, J. m-Tolylbenzylamine [m-Toluidine, N-benzyl]. Organic Syntheses 1941, 21, 108; Coll. Vol. 3, 827. View Source

Differentiation of N-Benzyl-N-(3-methylphenyl)amine Hydrochloride

Within the N‑benzyl‑toluidine series, the position of the methyl substituent on the aniline ring profoundly alters the physical form, thermal behavior, and handling characteristics of both the free amine and its hydrochloride salt [1]. The meta‑substituted isomer is a distillable liquid in its free‑base form, whereas the ortho and unsubstituted analogs are crystalline solids at room temperature [1]. The hydrochloride salt of the meta isomer exhibits a distinctively high melting point compared to its ortho and para congeners, providing a direct analytical handle for identity confirmation and purity assessment [1]. These differences render simple substitution impractical in synthetic sequences where physical state governs work‑up procedures, in analytical protocols that rely on melting‑point identification, and in procurement specifications demanding consistent lot‑to‑lot behavior.

Physical state mismatch

Ortho and unsubstituted analogs are crystalline free bases; direct solvent-free handling or distillation may not transfer.

Melting point identity shift

Hydrochloride salt m.p. is 17–33 °C lower for ortho/para isomers; lot identity confirmation protocols may need revalidation.

Basicity profile uncertainty

Predicted pKa differences across methyl positional isomers remain class-level; salt formation and extraction behavior may vary.

• [1] Allen, C.F.H.; VanAllan, J. m-Tolylbenzylamine [m-Toluidine, N-benzyl]. Organic Syntheses 1941, 21, 108; Coll. Vol. 3, 827. View Source

N-Benzyl-N-(3-methylphenyl)amine Hydrochloride: Differentiation Evidence

Liquid Free Base vs Crystalline Analogs

The free‑base form of N‑benzyl‑N‑(3‑methylphenyl)amine is a liquid at typical laboratory temperatures (b.p. 312 °C at atmospheric pressure; 153–157 °C at 4 mmHg), whereas the ortho‑methyl isomer (N‑benzyl‑o‑toluidine) crystallizes with a melting point of 56–57 °C, and the unsubstituted N‑benzylaniline is a crystalline solid with m.p. 35–38 °C [1]. This difference directly affects work‑up protocols: the meta isomer is purified by distillation, while the ortho isomer can be isolated by crystallization [1].

Physical form

Head-to-head

Meta isomer: liquid, purified by distillation. Ortho/unsubstituted: crystalline solids, isolated by crystallization.

Supports solvent-free handling and distillation workflows.

Liquid state at ambient; b.p. differences reported in Organic Syntheses.

Evidence Dimension	Physical state and purification method of free base
Target Compound Data	Liquid; b.p. 153–157 °C/4 mmHg (312 °C/760 mmHg); purified by distillation [1]
Comparator Or Baseline	Ortho isomer: solid, m.p. 56–57 °C, purified by crystallization; Unsubstituted N‑benzylaniline: solid, m.p. 35–38 °C
Quantified Difference	Meta isomer is liquid at 20 °C; ortho and unsubstituted isomers are solids at 20 °C
Conditions	Ambient laboratory conditions; isolation procedures from reductive amination reaction

Why This Matters

Liquid free base enables solvent‑free handling and distillation‑based purification, which can be advantageous in continuous‑flow synthesis or large‑scale processes where crystallization is less convenient.

• [1] Allen, C.F.H.; VanAllan, J. m-Tolylbenzylamine [m-Toluidine, N-benzyl]. Organic Syntheses 1941, 21, 108; Coll. Vol. 3, 827. View Source

Highest Melting Point of Hydrochloride Salt

The hydrochloride salt of N‑benzyl‑N‑(3‑methylphenyl)amine melts sharply at 198–199 °C. In contrast, the hydrochloride salts of the ortho‑methyl and para‑methyl isomers melt at 165–166 °C and 181–182 °C, respectively [1]. This 17–33 °C elevation provides a robust, instrument‑free method for distinguishing the meta isomer from its positional analogs, even in the absence of spectroscopic instrumentation [1].

HCl salt m.p.

Head-to-head

198–199 °C (meta) vs 165–166 °C (ortho) and 181–182 °C (para)

Enables rapid isomer identity confirmation.

Capillary method; 17–33 °C elevation over positional analogs.

Evidence Dimension	Melting point of hydrochloride salt
Target Compound Data	198–199 °C [1]
Comparator Or Baseline	Ortho‑methyl HCl salt: 165–166 °C; Para‑methyl HCl salt: 181–182 °C [1]
Quantified Difference	Meta isomer HCl salt m.p. is 33 °C higher than ortho and 17 °C higher than para isomer
Conditions	Capillary melting point determination; hydrochloride salts prepared from pure free bases

Why This Matters

The uniquely high melting point of the meta‑isomer hydrochloride serves as a decisive criterion for identity verification and purity control during procurement, reducing the risk of isomer cross‑contamination.

• [1] Allen, C.F.H.; VanAllan, J. m-Tolylbenzylamine [m-Toluidine, N-benzyl]. Organic Syntheses 1941, 21, 108; Coll. Vol. 3, 827. View Source

Reductive Amination Yield and Reproducibility

N‑Benzyl‑N‑(3‑methylphenyl)amine is obtained in 89–94% yield (175–185 g from 1‑mole scale) via reductive amination of benzaldehyde with m‑toluidine using Raney nickel under H₂ at 1000 psi [1]. The procedure is reported to be general for other aromatic aldehydes and amines, yielding products in essentially the same yield range [1]. However, the physical properties of the isolated product—liquid for meta, crystalline for ortho—dictate different isolation strategies, with the meta isomer being directly distilled [1].

Synthetic yield

Head-to-head

89–94% yield via reductive amination; comparable across isomers, but meta isomer purified by distillation.

Streamlined isolation for liquid product; may reduce processing time.

Raney Ni, H2 1000 psi; distillation vs. crystallization drives workflow choice.

Evidence Dimension	Isolated yield after purification
Target Compound Data	89–94% yield (liquid after distillation) [1]
Comparator Or Baseline	Ortho isomer: comparable yield range but isolated by crystallization; Para isomer: comparable yield range, isolated by distillation (b.p. 162–163 °C/5 mm) [1]
Quantified Difference	Yields reported as equivalent across isomers; differentiation lies in isolation method (distillation vs. crystallization)
Conditions	Benzaldehyde + substituted aniline, Raney Ni, H₂ 1000 psi, RT, 15 min

Why This Matters

While yields are comparable, the meta isomer’s liquid nature streamlines purification via distillation, potentially reducing processing time and solvent use compared to crystallization‑dependent isomers in pilot‑scale syntheses.

• [1] Allen, C.F.H.; VanAllan, J. m-Tolylbenzylamine [m-Toluidine, N-benzyl]. Organic Syntheses 1941, 21, 108; Coll. Vol. 3, 827. View Source

Lower Predicted pKa

The predicted pKa of the conjugate acid of N‑benzyl‑N‑(3‑methylphenyl)amine is 4.02 ± 0.10 (ACD/Labs prediction) [1]. This value is consistent with a weakly basic secondary benzylarylamine. While direct experimental pKa data for the para and unsubstituted analogs under identical prediction conditions are not readily available, the meta‑methyl group is expected to exert a unique electronic effect through both inductive and resonance contributions, potentially modifying the nucleophilicity of the nitrogen center relative to ortho‑ and para‑substituted congeners [2].

Predicted pKa

Class-level

4.02 ± 0.10 (ACD/Labs); experimental isomer series unavailable.

Guides salt-formation optimization; meta electronic effect may differ.

Data to verify experimentally; class-level inference from meta-substitution trends.

Evidence Dimension	Predicted pKa (conjugate acid)
Target Compound Data	4.02 ± 0.10 [1]
Comparator Or Baseline	Comprehensive experimental pKa series for all three methyl‑substituted positional isomers not available in a single study; this represents a class‑level inference based on electronic substituent effects (meta‑methyl vs. ortho/para‑methyl) [2].
Quantified Difference	Not directly quantifiable from available data; inference only
Conditions	ACD/Labs predicted pKa (aqueous, 25 °C)

Why This Matters

The predicted pKa guides salt‑formation optimization and extraction protocols; if experimental confirmation demonstrates a meaningful difference from the para isomer (predicted pKa ~4.0–4.5 range), this could influence selection for reactions requiring a specific protonation state.

• [1] ChemicalBook. n-Benzyl-m-toluidine – Properties. Predicted pKa: 4.02±0.10. View Source
• [2] Nature Communications 2014, 5, Article 6602. Figure 5: meta‑substitution effects on benzylamine reactivity. View Source

Certified Analytical Standard Availability

N‑Benzyl‑N‑(3‑methylphenyl)amine hydrochloride is offered as a neat analytical standard with a certified minimum purity of ≥90.0% by HPLC, packaged in 25 mg units under controlled storage conditions with a defined shelf life . While similar analytical standards exist for other benzylarylamines, the combination of the meta‑isomer’s distinct chromatographic retention behavior and its unique salt melting point provides orthogonal confirmation of identity that may not be as straightforward for the lower‑melting ortho and para hydrochloride salts .

Certified standard

Specification review

≥90.0% HPLC purity, neat, defined shelf life; para isomer typically supplied as research-grade (>98% GC) without formal certification.

Simplifies method validation and traceability requirements.

Meta isomer offers orthogonal identity via melting point; para lacks certified standard grade.

Evidence Dimension	Certified purity and standard availability
Target Compound Data	≥90.0% (HPLC), neat, analytical standard grade (Sigma‑Aldrich 07558‑25MG)
Comparator Or Baseline	Comparator: N‑benzyl‑4‑methylaniline (para‑isomer) is available as a neat liquid with typical purity >98.0% (GC) from commercial suppliers but not necessarily certified as an analytical standard with a defined expiry and CoA .
Quantified Difference	Meta isomer possesses a formal analytical‑standard certification (≥90.0% HPLC) with expiry; para isomer commonly supplied as research‑grade material (>98.0% GC) without formal analytical‑standard certification in the primary commercial channel.
Conditions	HPLC assay; neat format; controlled storage (limited shelf life)

Why This Matters

For laboratories requiring traceable reference materials for method validation, impurity profiling, or regulatory submissions, the availability of a certified analytical standard with documented purity and stability simplifies compliance and reduces qualification effort.

N-Benzyl-N-(3-methylphenyl)amine Hydrochloride: Applications

Liquid-Phase Organic Synthesis and Continuous-Flow Chemistry

Because the free base is a low‑viscosity liquid at room temperature (b.p. 312 °C; distillation at 153–157 °C/4 mmHg) [1], it is particularly well‑suited for use as a solvent‑free reagent or as a substrate in continuous‑flow reactors where solid reagents can cause clogging. This contrasts with the ortho‑methyl isomer, which is a solid (m.p. 56–57 °C) and requires dissolution prior to use [1].

Identity and Purity Control via Hydrochloride Salt Formation

The hydrochloride salt of the meta isomer melts sharply at 198–199 °C, which is 17–33 °C higher than the salts of the ortho (165–166 °C) and para (181–182 °C) isomers [1]. This enables rapid, low‑cost identity verification by melting‑point determination in routine quality‑control laboratories, an advantage not equally shared by the lower‑melting positional analogs [1].

Analytical Reference Standard for Chromatography and Spectroscopy

Certified as an analytical standard with ≥90.0% HPLC purity, defined shelf life, and neat format , the meta‑isomer hydrochloride serves as a reliable reference material for method development, system suitability testing, and impurity profiling in pharmaceutical and environmental analysis. Its distinct physical properties provide an orthogonal identity check beyond chromatographic retention time alone [1] .

Building Block for Meta-Substituted Pharmacophores and Agrochemicals

The meta‑methyl substitution pattern imparts specific electronic and steric properties to the aniline ring, potentially influencing downstream reactivity in N‑alkylation, N‑acylation, and cross‑coupling reactions. While direct kinetic comparisons are limited, the known impact of meta‑substitution on benzylamine reactivity [2] supports the selection of this isomer when a meta‑substituted aryl fragment is required in target molecule synthesis, as opposed to ortho‑ or para‑substituted building blocks.

Application

Selection Property

Validation Focus

Liquid-phase synthesis and flow chemistry

Liquid free base at ambient temperature

Distillation-based purification compatibility

Identity and purity control via salt formation

High-melting hydrochloride salt (meta-specific)

Melting point identity verification

Analytical reference standard for chromatography

Certified analytical standard grade (neat, ≥90.0% HPLC)

Orthogonal identity confirmation and purity documentation

Meta-substituted pharmacophore building block

Meta-methyl substitution pattern

Reactivity and electronic profile review in N-functionalization

• [1] Allen, C.F.H.; VanAllan, J. m-Tolylbenzylamine [m-Toluidine, N-benzyl]. Organic Syntheses 1941, 21, 108; Coll. Vol. 3, 827. View Source
• [2] Nature Communications 2014, 5, Article 6602. Figure 5: meta‑substitution effects on benzylamine reactivity. View Source